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Compound of Interest

Compound Name: Flurazole

Cat. No.: B1219939

Ensuring the safe and environmentally responsible disposal of Flurazole is critical for any
laboratory setting. As a substance classified as toxic to aquatic life with long-lasting effects,
improper disposal can lead to significant environmental harm.[1][2][3] This guide provides
essential, step-by-step procedures for researchers, scientists, and drug development
professionals to manage Flurazole waste in compliance with safety and environmental

regulations.

Key Chemical and Safety Data

A summary of Flurazole's properties is provided below to inform handling and disposal
decisions.
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Property Data Reference(s)

benzyl 2-chloro-4-

Chemical Name (trifluoromethyl)-1,3-thiazole-5-  [1]
carboxylate

CAS Number 72850-64-7 [1][4]

Molecular Formula C12H7CIF3NO2S [1][5]

Molecular Weight 321.70 g/mol [1114]

Appearance Colorless crystals [5]

Melting Point 52 °C [31[5][6]

] H411: Toxic to aquatic life with
Primary Hazard ) [1112][3]
long lasting effects

P501: Dispose of
Disposal Code contents/container to an [31[7]

approved waste disposal plant

Experimental Protocols: Step-by-Step Disposal
Procedure

Adherence to a strict protocol is necessary to ensure the safe handling and disposal of
Flurazole waste. The primary guiding principle is to prevent its release into the environment.[2]

[3]

Waste Minimization

The most effective disposal strategy begins with waste minimization.

o Calculate Needs: Accurately calculate the amount of Flurazole required for your experiment
to avoid surplus.

o Use Appropriately: Mix up only enough solution for the immediate task to prevent generating
excess waste.[8]
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Personal Protective Equipment (PPE)

Before handling Flurazole in any form, including waste, ensure you are wearing the
appropriate PPE:

o Eye Protection: Wear tightly fitting safety goggles.[2]
» Hand Protection: Use chemical-impermeable gloves.[2]

o Body Protection: Wear a lab coat or other impervious clothing.[2]

Waste Segregation and Collection

Proper segregation is crucial for safe disposal. Never mix Flurazole waste with general
laboratory trash or other incompatible waste streams.

e Solid Waste:

o Designate a specific, sealable, and clearly labeled hazardous waste container for all solid
Flurazole waste.

o This includes any leftover pure compound and contaminated materials such as gloves,
weigh boats, and paper towels.

o Label the container "Hazardous Waste: Flurazole, Solid."
e Liquid Waste:

o Crucially, never pour Flurazole solutions down the drain.[8] This is a direct violation of
environmental safety protocols due to its high aquatic toxicity.[1][2]

o Designate a specific, leak-proof, and clearly labeled hazardous waste container for all
liquid Flurazole waste.

o Label the container "Hazardous Waste: Flurazole, Liquid," and indicate the solvent used
(e.g., "in Ethanol").

Accidental Spill Containment
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In the event of a spill, act immediately to contain the material and prevent it from entering
drains.

Evacuate non-essential personnel from the area.[2]

Wearing appropriate PPE, contain the spill using a chemical spill kit.

Collect all cleanup materials (absorbent pads, contaminated soil, etc.) and place them in the
designated solid hazardous waste container.[2]

Prevent any spillage from entering waterways.[2]

Storage of Hazardous Waste

Store sealed Flurazole waste containers in a designated, secure, and well-ventilated area.
This location should be away from ignition sources and incompatible materials, pending
collection by disposal experts.[7]

Final Disposal

The ultimate disposal of Flurazole must be conducted by a licensed hazardous waste
management company.

o Contact EHS: Follow your institution's specific procedures by contacting the Environmental
Health and Safety (EHS) office.

» Arrange Pickup: The EHS office will provide guidance and arrange for the collection,
transportation, and disposal of the waste in accordance with all local, state, and federal
regulations, such as the Resource Conservation and Recovery Act (RCRA).[7][9]

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the proper handling and disposal of
Flurazole.

Caption: Workflow for Flurazole Waste Handling and Disposal.
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Caption: Logical Steps for Responding to a Flurazole Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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